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Compound of Interest

Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583

An In-depth Technical Guide to 3,4-
Dichlorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3,4-Dichlorotoluene (CAS No. 95-75-0), a significant intermediate in the
synthesis of various specialty chemicals, including pharmaceuticals and agrochemicals.[1][2][3]
This document details its properties, synthesis, reactivity, and safety protocols, presenting
guantitative data in a structured format for ease of reference.

Core Physical and Chemical Properties

3,4-Dichlorotoluene is a halogenated aromatic hydrocarbon, appearing as a colorless to light
yellow, clear liquid with a mild aromatic or strong, sweet odor.[1][4][5][6] It is sparingly soluble in
water but readily dissolves in organic solvents such as ethanol, acetone, and ether.[1]

Table 1: Physical and Chemical Properties of 3,4-Dichlorotoluene
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Property Value Source(s)
Molecular Formula C7HeCl2 [1112]1[5]
Molecular Weight 161.03 g/mol [21[5]1[7]
CAS Number 95-75-0 14171
Appearance C.:olc')rless to light yellow clear CIIATE]6]
liquid
Density 1.250-1.28 g/cm3 at 25 °C [11[4117]
Melting Point -14.7 °Cto-25°C [11121141181
Boiling Point 180 - 209 °C [1112][4][71[8]
Flash Point 85-86 °C (185 - 186.8 °F) [4117]

Vapor Pressure

0.2 mmHg at 25 °C

[1]

Vapor Density

5.6

[4]

Refractive Index

n20/D 1.547

(210711

Solubility

Sparingly soluble in water;
soluble in ethanol, acetone,

ether

[1]14]

Autoignition Temperature

450 °C /842 °F

[4]

Synthesis and Experimental Protocols

3,4-Dichlorotoluene is primarily synthesized through the chlorination of toluene derivatives.[1]

[8]

A. Synthesis via Chlorination of p-Chlorotoluene

A common industrial method involves the ring-chlorination of para-chlorotoluene in the

presence of a catalyst.[10] This process yields a mixture of dichlorotoluene isomers, with 3,4-

Dichlorotoluene being a significant product.
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Experimental Protocol: A general procedure for the chlorination of p-chlorotoluene involves the
following steps:

o A mixture of 2.0 moles of para-chlorotoluene and a catalyst system is prepared in a glass
chlorination vessel.[10]

o Astream of chlorine gas is passed over the surface of the mixture at a rate of approximately
60 grams per hour.[10]

e The chlorination is continued until about 0.70-0.75 moles of chlorine per mole of p-
chlorotoluene has been added.[10]

e The resulting reaction mixture, containing unreacted p-chlorotoluene, dichlorotoluenes, and
trichlorotoluenes, is then subjected to fractional distillation to separate the 3,4-
Dichlorotoluene isomer.[10][11]

Catalyst systems can include metal sulfides (like ferrous sulfide) or a mixture of a ring-
chlorination catalyst (e.g., iron(lll) chloride or aluminum chloride) and a sulfur compound co-
catalyst.[1][10] The use of specific catalysts can influence the isomer ratio, with the goal of
maximizing the yield of the desired 3,4-isomer.[10]
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Synthesis of 3,4-Dichlorotoluene

Catalyst

p-Chlorotoluene Gl (&) (e.g., FeCI3, AICI3, FeS)

Reaction Mixture

Fractional Distillation

Other Isomers &
Trichlorotoluenes

3,4-Dichlorotoluene

Click to download full resolution via product page

Synthesis of 3,4-Dichlorotoluene.

Reactivity and Stability

3,4-Dichlorotoluene is stable under normal storage and handling conditions.[1][4] It is a
combustible liquid and should be kept away from open flames, hot surfaces, and sources of
ignition.[4][12] Incompatible materials include strong oxidizing agents.[4] Hazardous
polymerization does not occur.[4]

Nitration Reaction

3,4-Dichlorotoluene can undergo nitration to produce dichlorotoluene nitrate intermediates,
which are valuable in further synthesis.

Experimental Protocol: Nitration of 3,4-Dichlorotoluene
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Dissolve 32.2g (0.2mol) of 3,4-Dichlorotoluene in 100g of dichloroethane in a three-necked
flask.[13]

Slowly add 13.9g (0.22mol) of 98% nitric acid dropwise at a controlled temperature (e.qg.,
30°C), ensuring the reaction temperature does not exceed 35°C.[13]

After the addition is complete, conduct a reflux reaction for approximately 2.0 hours.[13]
Monitor the reaction’'s progress using Thin Layer Chromatography (TLC).[13]

Upon completion, the resulting product is a dichloroethane solution of 3,4-dichloro-6-
nitrotoluene.[13]
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Experimental Workflow: Nitration of 3,4-Dichlorotoluene

Dissolve 3,4-Dichlorotoluene
in Dichloroethane

:

Add 98% Nitric Acid
(dropwise at 30°C)

'

Reflux Reaction
(2 hours)

Monitor with TLC

Reaction Complete

Obtain 3,4-dichloro-6-nitrotoluene
in Dichloroethane

Click to download full resolution via product page

Workflow for the nitration of 3,4-Dichlorotoluene.
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Applications in Research and Drug Development

3,4-Dichlorotoluene is a versatile intermediate with several key applications:

o Agrochemicals: It is extensively used in the production of herbicides, insecticides, and
fungicides.[1][14]

o Pharmaceuticals: It serves as a crucial intermediate in the synthesis of Active
Pharmaceutical Ingredients (APIs).[3][14] The high purity grade is particularly essential for
pharmaceutical applications to ensure the efficacy and safety of the final drug product.[14]

e Specialty Chemicals: It is a precursor for various specialty chemicals, including dyestuffs.[3]
[14]

e Solvent: Due to its ability to dissolve a wide range of substances, it is used as a solvent in
industrial processes, such as in the formulation of paints and coatings.[2]

o Analytical Chemistry: It is used as a standard reference material in analytical methods for the
detection and quantification of pollutants.[2]

Properties, Applications, and Safety of 3,4-Dichlorotoluene

3,4-Dichlorotoluene

Physical & Chemical Properties Applications Safety & Handling

A
Hazards: Precautions:
- Combustible - Keep from heat/flames
Dyes & Solvents Organic Synthesis Research - Skin/Eye Irritant - Use in well-ventilated area
- Harmful if Swallowed - Wear PPE

- Toxic to Aquatic Life - Store in tightly sealed containers

Pharmaceuticals (APIs) Agrochemicals

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b105583?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-4-dichlorotoluene-dic1350.html
https://dataintelo.com/report/34-dichlorotoluene-market-report
https://www.nbinno.com/article/pharmaceutical-intermediates/the-critical-role-of-3-4-dichlorotoluene-in-organic-synthesis-wt
https://dataintelo.com/report/34-dichlorotoluene-market-report
https://dataintelo.com/report/34-dichlorotoluene-market-report
https://www.nbinno.com/article/pharmaceutical-intermediates/the-critical-role-of-3-4-dichlorotoluene-in-organic-synthesis-wt
https://dataintelo.com/report/34-dichlorotoluene-market-report
https://www.chemimpex.com/products/49317
https://www.chemimpex.com/products/49317
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Logical relationships of 3,4-Dichlorotoluene.

Safety and Handling

3,4-Dichlorotoluene is considered hazardous.[4] It is a combustible liquid, harmful if
swallowed, and causes skin and serious eye irritation.[4] It may also cause respiratory irritation.

[4]
Safety Precautions:

« Handling: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,
or smoke when using this product.[4] Avoid breathing in dust, fumes, gas, mist, vapors, or
spray.[4] Use only outdoors or in a well-ventilated area.[4]

e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[4]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][4]
Keep containers tightly closed and away from heat, sparks, and flame.[4]

o Environmental Hazards: It is toxic to aquatic life with long-lasting effects, so release into the
environment should be avoided.[12]

In case of exposure, follow the first-aid measures outlined in the safety data sheet, such as
rinsing eyes cautiously with water, washing skin with soap and water, and moving to fresh air if
inhaled.[4] In case of fire, use COz2, dry chemical, or foam for extinction.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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